Cas no 183739-44-8 (4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-3-(phenylamino)-1-(phenylmethyl)-)

• Product Name: 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-3-(phenylamino)-1-(phenylmethyl)-
• CAS No: 183739-44-8
• MF: C₁₈H₁₅N₅O
• MW: 317.344602823257
• CID: 2120560
• Update Time: 2023-11-19

4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-3-(phenylamino)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-hydroxy-3-phenylamino-pyrazolo[3,4-d]pyrimidine
• RKTMNPHNDVWWLA-UHFFFAOYSA-N
• 1-benzyl-4-hydroxy-3-phenylamino-pyrazolo[3,4-d]-pyrimidine
• CID 135439535
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-3-(phenylamino)-1-(phenylmethyl)-

• Inchi： 1S/C18H15N5O/c24-18-15-16(21-14-9-5-2-6-10-14)22-23(17(15)19-12-20-18)11-13-7-3-1-4-8-13/h1-10,12H,11H2,(H,21,22)(H,19,20,24)
• InChI Key： RKTMNPHNDVWWLA-UHFFFAOYSA-N
• SMILES： O=C1C2C(NC3C=CC=CC=3)=NN(CC3C=CC=CC=3)C=2N=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 470
• Topological Polar Surface Area: 71.3

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 616.2±50.0 °C(Predicted)
• pka: 8.49±0.20(Predicted)